84-99-1

Xanthoxyletin

In Stock

• CAS RN:
• 84-99-1

• Formula:
• C15H14O4

• InChI:
• InChI=1S/C15H14O4/c1-15(2)7-6-10-12(19-15)8-11-9(14(10)17-3)4-5-13(16)18-11/h4-8H,1-3H3

• InChIKey:
• JSJIIHRNDMLJGK-UHFFFAOYSA-N

• Xanthoxyletin belongs to the class of organic compounds known as linear pyranocoumarins. These are organic compounds containing a pyran (or a hydrogenated derivative) linearly fused to a coumarin moiety. Xanthoxyletin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, xanthoxyletin is primarily located in the membrane (predicted from logP). Outside of the human body, xanthoxyletin can be found in herbs and spices, lemon, mandarin orange (clementine, tangerine), and sweet orange. This makes xanthoxyletin a potential biomarker for the consumption of these food products.
  Xanthoxyletin is a member of coumarins. It has a role as a metabolite.

N-(2-Imidazolidinylidene)-p-toluenesulfonamide

Usually In Stock

• CAS RN:
• 884-99-1

• Formula:
• C10H13N3O2S

• InChI:
• InChI=1S/C10H13N3O2S/c1-8-2-4-9(5-3-8)16(14,15)13-10-11-6-7-12-10/h2-5H,6-7H2,1H3,(H2,11,12,13)

• InChIKey:
• WYWMMZFTXGQLCR-UHFFFAOYSA-N

• N-(2-Imidazolidinylidene)-p-toluenesulfonamide is a useful research compound. Its molecular formula is C10H13N3O2S and its molecular weight is 239.3 g/mol. The purity is usually 95%.

2-Cyclohexyloxy-6-(hydroxymethyl)oxane-3,4,5-triol

• CAS RN:
• 5284-99-1

• Formula:
• C12H22O6

• InChI:
• InChI=1S/C12H22O6/c13-6-8-9(14)10(15)11(16)12(18-8)17-7-4-2-1-3-5-7/h7-16H,1-6H2

• InChIKey:
• PUEQSGBQJWWOQJ-UHFFFAOYSA-N

• 2-Cyclohexyloxy-6-(hydroxymethyl)oxane-3,4,5-triol is a useful research compound. Its molecular formula is C12H22O6 and its molecular weight is 262.3 g/mol. The purity is usually 95%.

5-(3-methoxyphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

In Stock

• CAS RN:
• 5684-99-1

• Formula:
• C15H11N3O4

• InChI:
• InChI=1S/C15H11N3O4/c1-21-13-7-3-5-11(9-13)15-16-14(17-22-15)10-4-2-6-12(8-10)18(19)20/h2-9H,1H3

• InChIKey:
• BCZZJDHMWJMILK-UHFFFAOYSA-N

• 5-(3-methoxyphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C15H11N3O4 and its molecular weight is 297.26 g/mol. The purity is usually 95%.

Bis(4-methylsulfanylphenyl)methanone

In Stock

• CAS RN:
• 63084-99-1

• Formula:
• C15H14OS2

• InChI:
• InChI=1S/C15H14OS2/c1-17-13-7-3-11(4-8-13)15(16)12-5-9-14(18-2)10-6-12/h3-10H,1-2H3

• InChIKey:
• ZBIAQUSSQDJCSS-UHFFFAOYSA-N

• Bis(4-methylsulfanylphenyl)methanone is a useful research compound. Its molecular formula is C15H14OS2 and its molecular weight is 274.4 g/mol. The purity is usually 95%.

5H-Tetrazole-5-thione, 1-(3,4-dichlorophenyl)-1,2-dihydro-

Usually In Stock

• CAS RN:
• 63684-99-1

• Formula:
• C7H4Cl2N4S

• InChI:
• InChI=1S/C7H4Cl2N4S/c8-5-2-1-4(3-6(5)9)13-7(14)10-11-12-13/h1-3H,(H,10,12,14)

• InChIKey:
• CAFFRONNGPFZKV-UHFFFAOYSA-N

• 5H-Tetrazole-5-thione, 1-(3,4-dichlorophenyl)-1,2-dihydro- is a useful research compound. Its molecular formula is C7H4Cl2N4S and its molecular weight is 247.1 g/mol. The purity is usually 95%.

1-(3,4-Difluoro-phenyl)-piperazine dihydrochloride

Usually In Stock

• CAS RN:
• 241484-99-1

• Formula:
• C10H14Cl2F2N2

• InChI:
• InChI=1S/C10H12F2N2.2ClH/c11-9-2-1-8(7-10(9)12)14-5-3-13-4-6-14;;/h1-2,7,13H,3-6H2;2*1H

• InChIKey:
• HPRNKLRZVRZKMR-UHFFFAOYSA-N

• 1-(3,4-Difluoro-phenyl)-piperazine dihydrochloride is a useful research compound. Its molecular formula is C10H14Cl2F2N2 and its molecular weight is 271.13 g/mol. The purity is usually 95%.

N-[[5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-2-phenoxyacetamide

In Stock

• CAS RN:
• 393584-99-1

• Formula:
• C33H30N6O3S2

• InChI:
• InChI=1S/C33H30N6O3S2/c1-23-14-16-24(17-15-23)28-19-27(29-13-8-18-43-29)37-39(28)32(41)22-44-33-36-35-30(38(33)25-9-4-2-5-10-25)20-34-31(40)21-42-26-11-6-3-7-12-26/h2-18,28H,19-22H2,1H3,(H,34,40)

• InChIKey:
• QIITUZNVAMJLQL-UHFFFAOYSA-N

• N-[[5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-2-phenoxyacetamide is a useful research compound. Its molecular formula is C33H30N6O3S2 and its molecular weight is 622.76. The purity is usually 95%.

7-(3-Oxocyclohexyl)heptanenitrile

In Stock

• CAS RN:
• 898784-99-1

• Formula:
• C13H21NO

• InChI:
• InChI=1S/C13H21NO/c14-10-5-3-1-2-4-7-12-8-6-9-13(15)11-12/h12H,1-9,11H2

• InChIKey:
• OJNNVKYEGQPMFK-UHFFFAOYSA-N

• 7-(3-Oxocyclohexyl)heptanenitrile is a useful research compound. Its molecular formula is C13H21NO and its molecular weight is 207.31 g/mol. The purity is usually 95%.

1-(2,5-Dichloro-benzyl)-piperazine-2-carboxylic acid hydrochloride

Usually In Stock

• CAS RN:
• 1289384-99-1

• Formula:
• C12H15Cl3N2O2

• InChI:
• InChI=1S/C12H14Cl2N2O2.ClH/c13-9-1-2-10(14)8(5-9)7-16-4-3-15-6-11(16)12(17)18;/h1-2,5,11,15H,3-4,6-7H2,(H,17,18);1H

• InChIKey:
• OLQARQMSXNEWFD-UHFFFAOYSA-N

• 1-(2,5-Dichloro-benzyl)-piperazine-2-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C12H15Cl3N2O2 and its molecular weight is 325.6 g/mol. The purity is usually 95%.

1-[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-4,4,4-trifluorobutan-1-one

Usually In Stock

• CAS RN:
• 2379984-99-1

• Formula:
• C17H18F3N3O

• InChI:
• InChI=1S/C17H18F3N3O/c18-17(19,20)8-7-15(24)22-9-12(10-22)23-14-4-2-1-3-13(14)21-16(23)11-5-6-11/h1-4,11-12H,5-10H2

• InChIKey:
• DRKNYJLWFUJDQI-UHFFFAOYSA-N

• 1-[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-4,4,4-trifluorobutan-1-one is a useful research compound. Its molecular formula is C17H18F3N3O and its molecular weight is 337.346. The purity is usually 95%.

2-(Thiazol-2-YL)ethanamine hydrochloride

In Stock

• CAS RN:
• 1072084-99-1

• Formula:
• C5H9ClN2S

• InChI:
• InChI=1S/C5H8N2S.ClH/c6-2-1-5-7-3-4-8-5;/h3-4H,1-2,6H2;1H

• InChIKey:
• WYVAWIXRBQVQLN-UHFFFAOYSA-N

• 2-(Thiazol-2-YL)ethanamine hydrochloride is a useful research compound. Its molecular formula is C5H9ClN2S and its molecular weight is 164.66. The purity is usually 95%.

Ethyl 2-bromo-4-fluoro-5-nitrobenzoate

In Stock

• CAS RN:
• 1153284-99-1

• Formula:
• C9H7BrFNO4

• InChI:
• InChI=1S/C9H7BrFNO4/c1-2-16-9(13)5-3-8(12(14)15)7(11)4-6(5)10/h3-4H,2H2,1H3

• InChIKey:
• ULCUEMGHPKGASH-UHFFFAOYSA-N

• Ethyl 2-bromo-4-fluoro-5-nitrobenzoate is a useful research compound. Its molecular formula is C9H7BrFNO4 and its molecular weight is 292.06 g/mol. The purity is usually 95%.